1,3,5-Trichloro-2,4-dinitrobenzene
Overview
Description
1,3,5-Trichloro-2,4-dinitrobenzene is a useful research compound. Its molecular formula is C6HCl3N2O4 and its molecular weight is 271.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Crystal Structures and NQR Spectra : Wigand et al. (1987) investigated the crystal structures of 1,3,5-Trichloro-2,4-dinitrobenzene and its relation to 35Cl NQR frequencies. The study provided insights into the molecular structure and electron distribution in this compound (Wigand, Walz, Weiden, & Weiss, 1987).
Formation of Sensitive Impurities in TATB Production : Nandi et al. (2012) reported the formation of a sensitive impurity, 1,3,5-triamino-2-chloro-4,6-dinitrobenzene (TACDNB), in the pilot-plant production of 1,3,5-triamino-2,4,6-trinitrobenzene (TATB). The impurity was characterized and its formation process was investigated, highlighting the chemical reactions involving 1,3,5-Trichloro-2,4-dinitrobenzene (Nandi, Kasar, Thanigaivelan, Mandal, & Pandey, 2012).
Molecular Dynamics Using NQR Data : Sastry, Kumari, and Chandramani (1994) utilized NQR data to evaluate torsional frequencies in 1,3,5-Trichloro-2,4-dinitrobenzene. This study provided insights into the dynamic aspects of the molecule's behavior at different temperatures (Sastry, Kumari, & Chandramani, 1994).
Impurity Identification in TATB : Yasuda (1972) developed a chromatographic method to identify impurities in 1,3,5-triamino-2,4,6-trinitrobenzene, which is related to the study of 1,3,5-Trichloro-2,4-dinitrobenzene (Yasuda, 1972).
Nuclear Quadrupole Coupling Tensors : Wigand, Weiden, and Weiss (1989) measured the 35Cl and 14N nuclear quadrupole coupling tensors for 1,3,5-Trichloro-2,4-dinitrobenzene. This study contributes to the understanding of the electronic structure of the molecule (Wigand, Weiden, & Weiss, 1989).
Determination of Impurities in Trichlorobenzene : Yasuda (1973) described a gas chromatographic method for determining impurities in 1,3,5-trichlorobenzene samples, which is relevant to the study of 1,3,5-Trichloro-2,4-dinitrobenzene (Yasuda, 1973).
properties
IUPAC Name |
1,3,5-trichloro-2,4-dinitrobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6HCl3N2O4/c7-2-1-3(8)6(11(14)15)4(9)5(2)10(12)13/h1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BPMOJGOPWSCNHJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(C(=C1Cl)[N+](=O)[O-])Cl)[N+](=O)[O-])Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6HCl3N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9022239 |
Source
|
| Record name | 1,3,5-Trichloro-2,4-dinitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID9022239 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
271.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
White solid; [Maybridge MSDS] |
Source
|
| Record name | 1,3,5-Trichloro-2,4-dinitrobenzene | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/12160 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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Product Name |
1,3,5-Trichloro-2,4-dinitrobenzene | |
CAS RN |
6284-83-9, 8003-46-1 |
Source
|
| Record name | 1,3,5-Trichloro-2,4-dinitrobenzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=6284-83-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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| Record name | 1,3,5-Trichloro-2,4-dinitrobenzene | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006284839 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzene, dinitrotrichloro- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0008003461 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1,4,6-trichlorobenzene | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=5279 | |
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| Record name | Benzene, 1,3,5-trichloro-2,4-dinitro- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 1,3,5-Trichloro-2,4-dinitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID9022239 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,3,5-trichloro-2,4-dinitrobenzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.025.919 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 1,3,5-Trichloro-2,4-dinitrobenzene | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Z6BDK8L2RZ | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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